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Compound of Interest

Compound Name: Boc-Asp(OtBu)-OH

Cat. No.: B558377 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of N-α-(tert-butoxycarbonyl)-L-aspartic acid

β-tert-butyl ester, commonly known as Boc-Asp(OtBu)-OH. It details its chemical properties,

its critical role in peptide synthesis, and experimental protocols for its application.

Core Compound Data: Boc-Asp(OtBu)-OH
Boc-Asp(OtBu)-OH is a derivative of the amino acid L-aspartic acid, strategically modified with

two distinct protecting groups: the Boc group on the α-amino group and a tert-butyl ester

(OtBu) on the side-chain carboxyl group. This dual protection makes it a cornerstone reagent in

Boc-based solid-phase peptide synthesis (SPPS).

Physicochemical Properties
The quantitative data for Boc-Asp(OtBu)-OH are summarized in the table below for easy

reference.
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Property Value Citations

CAS Number 1676-90-0 [1][2]

Molecular Formula C13H23NO6 [2]

Molecular Weight 289.32 g/mol

Appearance White to off-white powder

Melting Point 64-67 °C

Optical Activity
[α]20/D +2.0±0.4°, c = 1% in

methanol

Purity ≥98.0%

Solubility
Soluble in methanol and

dimethyl sulfoxide

Storage Temperature 2-8°C

Chemical Structure and Protecting Groups
The structure of Boc-Asp(OtBu)-OH is designed for controlled, sequential peptide bond

formation. The tert-butoxycarbonyl (Boc) group protects the α-amine, while the tert-butyl (OtBu)

ester protects the side-chain carboxylic acid. This orthogonal protection scheme is fundamental

to its utility.
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Boc Group
(N-α protection) Aspartic Acid Backbone

OtBu Group
(Side-chain protection)

 (CH₃)₃C-O-C(=O)- -NH-CH(CH₂-C(=O)-O-C(CH₃)₃)-COOH
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Start:
Peptide-Resin with free amine

1. N-α-Boc Deprotection
(50% TFA in DCM)

Swollen resin

2. Neutralization
(e.g., 5% DIEA in DCM)

Forms TFA salt

3. Coupling Reaction
(Boc-Asp(OtBu)-OH + Activator)

Frees amine for reaction

4. Washing
(DCM, IPA)

Removes excess reagents

End of Cycle:
Peptide-Resin + 1 residue

Begin next cycle

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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